Cas no 2580179-25-3 (tert-butyl 2-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: tert-butyl 2-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 2580179-25-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5658076
• PubChem ID: 165887518
• Update Time: 2023-11-27

tert-butyl 2-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-azabicyclo[4.1.0]heptane-3-carboxylate
• EN300-27725162
• 2580179-25-3
• tert-butyl 2-azabicyclo4.1.0heptane-3-carboxylate

• Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)8-5-4-7-6-9(7)12-8/h7-9,12H,4-6H2,1-3H3
• InChI Key： QQGFJGULSAPGHA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC2CC2N1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų